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Compound of Interest

Compound Name: Sodium methanethiolate

Cat. No.: B127743 Get Quote

For Immediate Release

This whitepaper provides an in-depth technical guide on the fundamental properties, synthesis,

applications, and safety protocols for sodium methanethiolate (CH₃SNa). It is intended for

researchers, scientists, and professionals in drug development and organic synthesis.

Fundamental Properties
Sodium methanethiolate, also known as sodium thiomethoxide, is a powerful nucleophilic

reagent widely employed in organic chemistry.[1][2] It is the sodium salt of methanethiol and is

commercially available as a white to off-white or light brown solid.[1][2][3] Due to its high

reactivity, it is often supplied and handled as an aqueous solution.[1][4] The solid form is

sensitive to air, moisture, and carbon dioxide, and hydrolysis produces methanethiol, a gas with

a potent and noxious odor.[1][3][5][6]

Physical and Chemical Data
The core physical and chemical properties of sodium methanethiolate are summarized below.
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Property Value Source(s)

Chemical Formula CH₃NaS [1][3][6]

Molecular Weight 70.08 g/mol [3][7]

Appearance
White to off-white or light

brown solid.[1][2][7]
[1][2][7]

Odor
Strong, offensive, fecal-like

odor.[1][2][5]
[1][2][5]

Melting Point 88–90 °C (190–194 °F) [3]

Density (Solid) 1.43 g/cm³ [3]

Density (15% aq. soln.) ~1.12 g/cm³ at 20°C [1]

Density (21% aq. soln.) 1.09 - 1.11 g/mL at 20°C [4]

Flash Point (15% aq. soln.) 27°C [1][6]

Solubility

Soluble in water and polar

organic solvents like ethanol.

[2][3][5]

[2][3][5]

Spectral Data
Key spectral characteristics are important for the identification and characterization of sodium
methanethiolate.
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Spectroscopy Data Source(s)

UV-Vis

Max Absorption

(Cyclohexane): 228.5 nm (log

ε = 2.15)

[2]

IR

17224 (Sadtler Research

Laboratories IR Grating

Collection)

[2]

NMR
8209 (Sadtler Research

Laboratories Prism Collection)
[2]

Mass Spec

86 (NIST/EPA/MSDC Mass

Spectral Database 1990

Version)

[2]

Chemical Reactivity and Applications
Sodium methanethiolate's utility stems from its nature as a potent source of the

methanethiolate (CH₃S⁻) anion, a strong nucleophile.[1][3] This reactivity is harnessed in a

variety of synthetic transformations critical to pharmaceutical and materials science research.

Key Applications:

Nucleophilic Substitution: It is widely used for the synthesis of methyl thioethers from alkyl

halides and methyl aryl sulfides from haloarenes.[1][3][8]

S-Dealkylation: Alkanethiolates like sodium methanethiolate are efficient reagents for the

Sₙ2 dealkylation of esters and aryl ethers, a crucial step in manipulating protecting groups

during multi-step syntheses.[1][8]

Pharmaceutical Synthesis: It serves as a key intermediate in the production of important

pharmaceuticals, including cephalosporin antibiotics like Cefazolin.[8][9] It is also used to

synthesize thiol-based histone deacetylase (HDAC) inhibitors, such as analogues of

suberoylanilide hydroxamic acid (SAHA).[1][5][7]
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Materials Science: The compound is utilized in the fabrication of organic semiconductors for

field-effect transistors and in the synthesis of metal thiolate complexes for catalysis.[1][4]

Key Reactions of Sodium Methanethiolate

Sodium Methanethiolate
(CH₃SNa)

Methyl Thioether
(R-SCH₃) Sₙ2 Substitution

Methyl Aryl Sulfide
(Ar-SCH₃)

 Nucleophilic
Aromatic Substitution

Sodium Aryloxide
(Ar-ONa)

 S-Dealkylation

Alkyl Halide
(R-X)

Aryl Halide
(Ar-X)

Aryl Methyl Ether
(Ar-O-CH₃)

Click to download full resolution via product page

Caption: Common synthetic routes involving sodium methanethiolate.

Experimental Protocols
The following protocols are generalized procedures. Researchers should consult specific

literature for reaction optimization and adapt procedures to their specific substrates and

laboratory conditions.

Protocol for Synthesis of Sodium Methanethiolate
This procedure describes the in situ preparation from methanethiol.

Materials:

Methanethiol (CH₃SH)

Sodium hydride (NaH) or Sodium hydroxide (NaOH)
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Anhydrous solvent (e.g., diethyl ether, THF, or ethanol)[1][2][3]

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Methodology:

Under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.0 eq) in the

chosen anhydrous solvent in a flame-dried, three-neck flask equipped with a magnetic stirrer,

gas inlet, and a means to add the thiol.

Cool the suspension to 0°C using an ice bath.

Slowly bubble gaseous methanethiol through the suspension or add a pre-condensed

solution of methanethiol (1.0 eq) dropwise. Hydrogen gas will evolve if using NaH.[3]

Allow the reaction mixture to stir at 0°C for 1 hour, then warm to room temperature and stir

for an additional 2-3 hours until gas evolution ceases.

The resulting slurry or solution of sodium methanethiolate can be used directly for

subsequent reactions.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://grokipedia.com/page/Sodium_methanethiolate
https://wap.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://www.benchchem.com/product/b127743?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/sodium-methanethiolate-dic13229.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Sodium Methanethiolate

Preparation

Reaction

Product

Suspend NaH in
anhydrous solvent

Cool to 0°C

Slowly add
Methanethiol (CH₃SH)

Stir at 0°C for 1 hr

Warm to RT, stir 2-3 hrs

Sodium Methanethiolate
(CH₃SNa)

solution/slurry

Click to download full resolution via product page

Caption: General workflow for the laboratory synthesis of CH₃SNa.

Protocol for Purification (Solid)
For applications requiring the isolated solid.[5]

Materials:
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Crude sodium methanethiolate

Anhydrous ethanol

Anhydrous diethyl ether

Methodology:

Dissolve the crude sodium methanethiolate solid in a minimal amount of anhydrous

ethanol.

To the resulting solution, add an excess of anhydrous diethyl ether (e.g., 10 volumes) to

induce precipitation.

Cool the mixture in an ice bath or refrigerator to maximize the recovery of the precipitate.

Collect the white precipitate by filtration under an inert atmosphere.

Wash the collected solid with cold, anhydrous diethyl ether.

Dry the purified sodium methanethiolate under high vacuum to remove all residual

solvents. Store the final product under an inert gas.[1]

Protocol for a Typical Nucleophilic Substitution
(Thioether Synthesis)
This procedure outlines the synthesis of a methyl thioether from an alkyl halide.

Materials:

Sodium methanethiolate (solid or as a prepared solution)

Alkyl halide (R-X)

Aprotic polar solvent (e.g., DMF, DMSO)

Methodology:
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In a flask under an inert atmosphere, dissolve the alkyl halide (1.0 eq) in the chosen solvent.

Add sodium methanethiolate (1.1 eq) portion-wise as a solid or dropwise as a solution.

Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction

progress by a suitable method (e.g., TLC or GC-MS).

Upon completion, quench the reaction by adding water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, diethyl ether).

Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filter, and concentrate under reduced pressure to yield the crude methyl thioether.

Purify the product as necessary, typically by column chromatography.

Safety and Handling
Sodium methanethiolate is a hazardous substance that requires strict safety protocols. It is

corrosive, flammable, and toxic if swallowed.[1][10][11] Contact with moisture or acids liberates

methanethiol, a toxic and flammable gas.[2]

GHS Hazard Information
Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable

Solid/Liquid
🔥 Danger

H226: Flammable

liquid and vapor.[11]

H228: Flammable

solid.[10]

Acute Toxicity (Oral) 💀 Danger
H301: Toxic if

swallowed.[10][11]

Skin Corrosion corrosive Danger

H314: Causes severe

skin burns and eye

damage.[10][11]

Serious Eye Damage corrosive Danger
H318: Causes serious

eye damage.[10]
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Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle exclusively in a well-ventilated area, preferably within a

certified fume hood.[2][11] Use explosion-proof electrical and ventilation equipment.[11][12]

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[11][13]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile) and flame-retardant

protective clothing.[11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator with an appropriate cartridge.[11]

Safe Handling Practices: Avoid all personal contact, including inhalation.[12] Keep away from

heat, sparks, open flames, and other ignition sources.[11][12] Ground and bond containers

when transferring material to prevent static discharge.[11][14] Do not eat, drink, or smoke

when using this product.[12]

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated

for flammable materials.[2][14] The material is air and moisture sensitive and should be

stored under an inert gas.[1][5][6] Keep away from acids and oxidizing agents.[2]

Spill Management: In case of a spill, evacuate the area. Remove all ignition sources.[12]

Contain the spill using sand, earth, or other non-combustible absorbent material.[13] Use

non-sparking tools for cleanup.[12]

Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Do not mix with other waste. Uncleaned containers should be treated as the

product itself.[14]
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Safe Handling Protocol for CH₃SNa

Personal Protective Equipment (PPE)

Handling Procedures

Post-Handling

Assess Risks

Wear Goggles
& Face Shield

Wear Impermeable
Gloves

Wear Protective
Clothing

Work in Fume Hood

Use Inert Atmosphere

Remove Ignition
Sources

Ground/Bond
Equipment

Store Under
Inert Gas

Dispose of Waste
Properly

Wash Hands
Thoroughly
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Caption: A flowchart for the safe handling of sodium methanethiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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